2,3-dimethoxy-N-(2-(4-nitrophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• Molecular Formula: C20H18N4O7S
• Molecular Weight: 458.4 g/mol
• IUPAC Name: 2,3-dimethoxy-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H18N4O7S/c1-30-17-5-3-4-14(18(17)31-2)20(25)21-19-15-10-32(28,29)11-16(15)22-23(19)12-6-8-13(9-7-12)24(26)27/h3-9H,10-11H2,1-2H3,(H,21,25)
• InChI Key: GUTBRUVVSYICPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)[N+](=O)[O-]

Description

2,3-DIMETHOXY-N~1~-[2-(4-NITROPHENYL)-5,5-DIOXO-2,4,5,6-TETRAHYDRO-5LAMBDA~6~-THIENO[3,4-C]PYRAZOL-3-YL]BENZAMIDE is a complex organic compound that belongs to the class of benzamides Benzamides are known for their wide range of biological activities and applications in pharmaceutical chemistry

Preparation Methods

The synthesis of 2,3-DIMETHOXY-N~1~-[2-(4-NITROPHENYL)-5,5-DIOXO-2,4,5,6-TETRAHYDRO-5LAMBDA~6~-THIENO[3,4-C]PYRAZOL-3-YL]BENZAMIDE typically involves the reaction of aniline derivatives with acyl chlorides in a slightly basic medium. For instance, 2,3-dimethoxybenzoyl chloride can be reacted with aniline derivatives that carry electron-donating groups such as anisidines or toluidines . The reaction is usually carried out in a solvent like tetrahydrofuran (THF) at room temperature .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The nitro group in the compound can be reduced to an amino group under specific conditions.

Substitution: The methoxy groups can be substituted with other functional groups using appropriate reagents.

Hydrogen Bonding: Intramolecular hydrogen bonding occurs between the imino and methoxy groups.

Common reagents used in these reactions include reducing agents like hydrogen gas or palladium on carbon for reduction reactions, and strong acids or bases for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2,3-DIMETHOXY-N~1~-[2-(4-NITROPHENYL)-5,5-DIOXO-2,4,5,6-TETRAHYDRO-5LAMBDA~6~-THIENO[3,4-C]PYRAZOL-3-YL]BENZAMIDE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound has shown potential in biological assays for its antimicrobial and antioxidant activities.

Medicine: Benzamide derivatives, including this compound, have been studied for their potential anti-tumor, anti-inflammatory, and analgesic properties.

Industry: It is used in the development of new materials and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form an amino group, which can then interact with various biological targets. The methoxy groups and the benzamide structure allow for hydrogen bonding and other interactions with proteins and enzymes, leading to its biological effects .

Comparison with Similar Compounds

Similar compounds to 2,3-DIMETHOXY-N~1~-[2-(4-NITROPHENYL)-5,5-DIOXO-2,4,5,6-TETRAHYDRO-5LAMBDA~6~-THIENO[3,4-C]PYRAZOL-3-YL]BENZAMIDE include:

2,3-Dimethoxy-N-(4-methylphenyl)benzamide: This compound has similar structural features but differs in the substitution pattern on the benzene ring.

3-Acetoxy-2-methylbenzamide: Another benzamide derivative with different functional groups that exhibit distinct biological activities.

The uniqueness of 2,3-DIMETHOXY-N~1~-[2-(4-NITROPHENYL)-5,5-DIOXO-2,4,5,6-TETRAHYDRO-5LAMBDA~6~-THIENO[3,4-C]PYRAZOL-3-YL]BENZAMIDE lies in its specific combination of functional groups and the resulting biological activities.